Cas no 1805446-92-7 (3-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid)

• Product Name: 3-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid
• CAS No: 1805446-92-7
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4863663
• Update Time: 2025-06-16

3-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C9H9BrF2N2O2/c10-7-1-4(9(11)12)5(3-13)6(14-7)2-8(15)16/h1,9H,2-3,13H2,(H,15,16)
• InChI Key： XHRSHWAYHHDQGY-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(CN)C(CC(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: -1.4
• Topological Polar Surface Area: 76.2

Additional information on 3-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid

Introduction to 3-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1805446-92-7)

3-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1805446-92-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The presence of a bromo group, difluoromethyl moiety, and an aminomethyl group on the pyridine ring contributes to its distinct chemical properties and biological activities.

The synthesis of 3-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid involves several steps, including the bromination of a pyridine derivative, the introduction of the difluoromethyl group, and the final functionalization with an aminomethyl group. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and purity, facilitating its use in various research applications.

In terms of its chemical structure, the bromo group on the pyridine ring plays a crucial role in modulating the compound's reactivity and selectivity. The difluoromethyl moiety, known for its electron-withdrawing properties, enhances the compound's stability and bioavailability. The aminomethyl group, on the other hand, provides a versatile functional handle for further derivatization and conjugation with other molecules.

The biological activity of 3-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid has been extensively studied in recent years. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising lead for drug discovery. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer signaling pathways, suggesting potential applications in oncology.

Beyond its direct biological activity, 3-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid has also been explored as a building block for the synthesis of more complex molecules. Its unique structural features make it an attractive starting material for the development of prodrugs and conjugates with enhanced therapeutic properties. Additionally, its ability to form stable complexes with metal ions has led to investigations into its use as a chelating agent in diagnostic imaging and targeted drug delivery systems.

In the context of pharmaceutical research, the safety and efficacy of 3-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid have been evaluated through preclinical studies. These studies have provided valuable insights into its pharmacokinetic and pharmacodynamic profiles, highlighting its favorable properties such as good solubility, low toxicity, and high metabolic stability. These attributes make it an attractive candidate for further clinical development.

The potential therapeutic applications of 3-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid are not limited to oncology. Research has also explored its effects on other disease states such as neurodegenerative disorders and inflammatory conditions. For example, preliminary studies have shown that this compound can modulate certain signaling pathways involved in neuroprotection and anti-inflammatory responses, suggesting its potential as a multifaceted therapeutic agent.

In conclusion, 3-(Aminomethyl)-6-bromo-4-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1805446-92-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.